![molecular formula C20H22N2O4 B3882282 N'-(3,4-dihydro-1(2H)-naphthalenylidene)-3,4,5-trimethoxybenzohydrazide](/img/structure/B3882282.png)
N'-(3,4-dihydro-1(2H)-naphthalenylidene)-3,4,5-trimethoxybenzohydrazide
Overview
Description
“N’-(3,4-dihydro-1(2H)-naphthalenylidene)-3,4,5-trimethoxybenzohydrazide” is a complex organic compound. It contains a 3,4-dihydro-1(2H)-naphthalenylidene moiety, which is a type of partially saturated naphthalene, and a 3,4,5-trimethoxybenzohydrazide moiety, which is a type of benzohydrazide with three methoxy groups .
Molecular Structure Analysis
The molecular structure of this compound would be expected to have the characteristic fused ring structure of the naphthalene moiety, with additional functional groups attached. The 3,4,5-trimethoxybenzohydrazide moiety would add polarity to the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to depend on its precise molecular structure. Factors such as its degree of saturation, the presence of polar functional groups, and the size and shape of the molecule would all be expected to influence its properties .Mechanism of Action
Safety and Hazards
Future Directions
The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic methodology. Future research could involve the synthesis and characterization of this compound, investigation of its reactivity, study of its potential biological activity, and exploration of its possible applications .
Properties
IUPAC Name |
N-[(Z)-3,4-dihydro-2H-naphthalen-1-ylideneamino]-3,4,5-trimethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-24-17-11-14(12-18(25-2)19(17)26-3)20(23)22-21-16-10-6-8-13-7-4-5-9-15(13)16/h4-5,7,9,11-12H,6,8,10H2,1-3H3,(H,22,23)/b21-16- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLQOWYWWYSVPFL-PGMHBOJBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NN=C2CCCC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N/N=C\2/CCCC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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